Cas no 2034500-38-2 (3-(3-Chlorophenyl)-1-(3-((4-(trifluoromethyl)pyridin-2-yl)oxy)pyrrolidin-1-yl)propan-1-one)

3-(3-Chlorophenyl)-1-(3-((4-(trifluoromethyl)pyridin-2-yl)oxy)pyrrolidin-1-yl)propan-1-one is a specialized organic compound featuring a chlorophenyl group and a trifluoromethyl-substituted pyridine moiety linked via a pyrrolidine-propanone scaffold. Its structural complexity confers potential utility in medicinal chemistry, particularly as an intermediate or active pharmaceutical ingredient (API) in drug discovery. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, while the chlorophenyl moiety may contribute to binding affinity in target interactions. The compound’s pyrrolidine linker offers conformational flexibility, which can be advantageous in optimizing pharmacokinetic properties. Suitable for research applications, it serves as a valuable building block for developing novel therapeutics, especially in areas requiring targeted modulation of biological pathways.
3-(3-Chlorophenyl)-1-(3-((4-(trifluoromethyl)pyridin-2-yl)oxy)pyrrolidin-1-yl)propan-1-one structure
2034500-38-2 structure
Product Name:3-(3-Chlorophenyl)-1-(3-((4-(trifluoromethyl)pyridin-2-yl)oxy)pyrrolidin-1-yl)propan-1-one
CAS No:2034500-38-2
MF:C19H18ClF3N2O2
MW:398.806634426117
CID:5552856
PubChem ID:91815795
Update Time:2025-06-14

3-(3-Chlorophenyl)-1-(3-((4-(trifluoromethyl)pyridin-2-yl)oxy)pyrrolidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(3-chlorophenyl)-1-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]propan-1-one
    • F6476-3228
    • 2034500-38-2
    • 3-(3-chlorophenyl)-1-(3-{[4-(trifluoromethyl)pyridin-2-yl]oxy}pyrrolidin-1-yl)propan-1-one
    • 3-(3-chlorophenyl)-1-(3-((4-(trifluoromethyl)pyridin-2-yl)oxy)pyrrolidin-1-yl)propan-1-one
    • AKOS025317879
    • 3-(3-Chlorophenyl)-1-(3-((4-(trifluoromethyl)pyridin-2-yl)oxy)pyrrolidin-1-yl)propan-1-one
    • Inchi: 1S/C19H18ClF3N2O2/c20-15-3-1-2-13(10-15)4-5-18(26)25-9-7-16(12-25)27-17-11-14(6-8-24-17)19(21,22)23/h1-3,6,8,10-11,16H,4-5,7,9,12H2
    • InChI Key: VCIAGANGMZZCKS-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)CCC(N1CCC(C1)OC1C=C(C(F)(F)F)C=CN=1)=O

Computed Properties

  • Exact Mass: 398.1008900g/mol
  • Monoisotopic Mass: 398.1008900g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 506
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 42.4Ų

3-(3-Chlorophenyl)-1-(3-((4-(trifluoromethyl)pyridin-2-yl)oxy)pyrrolidin-1-yl)propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F6476-3228-2μmol
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F6476-3228-2mg
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Additional information on 3-(3-Chlorophenyl)-1-(3-((4-(trifluoromethyl)pyridin-2-yl)oxy)pyrrolidin-1-yl)propan-1-one

Research Brief on 3-(3-Chlorophenyl)-1-(3-((4-(trifluoromethyl)pyridin-2-yl)oxy)pyrrolidin-1-yl)propan-1-one (CAS: 2034500-38-2)

The compound 3-(3-Chlorophenyl)-1-(3-((4-(trifluoromethyl)pyridin-2-yl)oxy)pyrrolidin-1-yl)propan-1-one (CAS: 2034500-38-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a chlorophenyl group and a trifluoromethylpyridine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

Recent research has elucidated the synthetic pathways for 2034500-38-2, highlighting its efficient production through multi-step organic reactions. The compound's stability and bioavailability have been evaluated, with results indicating favorable pharmacokinetic profiles. These properties make it a viable candidate for oral administration, a critical factor in its potential clinical applications. Furthermore, structural-activity relationship (SAR) studies have identified key functional groups responsible for its biological activity, providing insights for future molecular optimization.

In vitro and in vivo studies have demonstrated the compound's efficacy in targeting specific biological pathways. Notably, 2034500-38-2 has shown inhibitory effects on certain kinase enzymes, which are implicated in various disease states, including cancer and inflammatory disorders. Preliminary data from cell-based assays reveal potent activity at nanomolar concentrations, suggesting high specificity and low off-target effects. These findings underscore the compound's potential as a lead molecule for the development of novel therapeutics.

The mechanistic studies of 2034500-38-2 have provided deeper insights into its interaction with biological targets. X-ray crystallography and molecular docking simulations have revealed precise binding modes within the active sites of target proteins. These structural insights are invaluable for rational drug design, enabling the development of derivatives with enhanced potency and selectivity. Additionally, computational modeling has predicted favorable drug-likeness properties, further supporting its suitability for preclinical development.

Despite these promising findings, challenges remain in the development of 2034500-38-2. Issues such as metabolic stability, potential toxicity, and scalability of synthesis need to be addressed in subsequent studies. Current research efforts are focused on optimizing the compound's properties through medicinal chemistry approaches, with the aim of advancing it to the next stages of drug development. Collaborative efforts between academia and industry are expected to accelerate progress in this area.

In conclusion, 3-(3-Chlorophenyl)-1-(3-((4-(trifluoromethyl)pyridin-2-yl)oxy)pyrrolidin-1-yl)propan-1-one (CAS: 2034500-38-2) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features, combined with demonstrated biological activity, make it a valuable subject of ongoing research. Future studies will likely focus on further elucidating its therapeutic potential and addressing the remaining challenges in its development. This compound exemplifies the intersection of chemistry and biology in the pursuit of innovative medical solutions.

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